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Compound of Interest

Compound Name: CY5-YNE

Cat. No.: B15600081 Get Quote

This guide provides an in-depth overview of the solubility characteristics and optimal storage

conditions for CY5-YNE (Cyanine5-alkyne), a fluorescent dye widely utilized by researchers,

scientists, and drug development professionals for labeling biomolecules through click

chemistry.

Core Properties of CY5-YNE
CY5-YNE is a reactive dye containing an alkyne group, which readily participates in copper-

catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This allows for the stable conjugation

of the fluorescent CY5 moiety to azide-modified molecules such as proteins, nucleic acids, and

antibodies.[1][2][3] Its bright fluorescence in the far-red spectrum makes it a valuable tool for

various bio-imaging and bioconjugation applications, including fluorescence microscopy and

flow cytometry.[2][4]

Two primary forms of CY5-alkyne are commercially available: a standard, non-sulfonated

version and a sulfonated version (sulfo-Cyanine5 alkyne). The key difference lies in their

solubility profiles, particularly in aqueous solutions.

Solubility
The solubility of CY5-YNE is critically dependent on its chemical structure, specifically the

presence or absence of sulfonate groups.
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Compound Solvent Solubility Notes

CY5-YNE (non-

sulfonated)

DMSO (Dimethyl

sulfoxide)

≥ 43 mg/mL (61.97

mM)[1]

Use of newly opened,

anhydrous DMSO is

recommended as

hygroscopic DMSO

can negatively impact

solubility.[1]

DMF

(Dimethylformamide)
Soluble[3][5][6] -

DCM

(Dichloromethane)
Soluble[3][6] -

Water Insoluble[5]

Can be added to

aqueous reaction

mixtures after initial

dissolution in an

organic solvent.[5]

sulfo-Cyanine5 alkyne Water Very high[4][7]

The sulfonate groups

confer high

hydrophilicity.[7]

DMSO Very high[7] -

DMF Very high[7] -

Storage and Stability
Proper storage is crucial to maintain the integrity and reactivity of CY5-YNE. The following

tables summarize the recommended storage conditions for the lyophilized solid and for

solutions.

Solid Form:
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Storage Temperature Duration Conditions

-20°C 24 months[5][7] Protect from light.[5][7]

4°C Not specified Protect from light.[1]

Transportation of the solid material can typically be done at ambient room temperature for up to

three weeks.[5][7]

Solution Form:

Storage Temperature Duration Conditions

-80°C 6 months[1] Protect from light.[1]

-20°C 1 month[1] Protect from light.[1]

Key Recommendation: To prevent degradation from repeated freeze-thaw cycles, it is highly

advisable to aliquot stock solutions into single-use volumes before storage.[1]

Experimental Protocols
General Protocol for Dissolving CY5-YNE

Bring the vial of lyophilized CY5-YNE to room temperature before opening to prevent

moisture condensation.

For the non-sulfonated form, add the desired volume of anhydrous DMSO or DMF to the vial

to achieve the target concentration. Vortex briefly to ensure complete dissolution.

For the sulfonated form, use high-purity water, DMSO, or DMF.

If the final application is in an aqueous buffer, the concentrated stock solution in DMSO or

DMF can be added to the aqueous reaction mixture. The final concentration of the organic

solvent should be optimized to avoid precipitation and minimize effects on the biological

sample.

Workflow for Click Chemistry Labeling
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The primary application of CY5-YNE is its conjugation to azide-containing molecules via a

copper(I)-catalyzed click reaction. The workflow involves the formation of a stable triazole

linkage between the alkyne group on CY5-YNE and the azide group on the target molecule.

Reactants Catalyst System

Product

CY5-YNE
(Alkyne)

CY5-Labeled Biomolecule
(Stable Triazole Linkage)

Azide-Modified
Biomolecule

Copper(I) Source
(e.g., CuSO₄ + Reductant)

CuAAC
Reaction

Click to download full resolution via product page

Caption: Workflow of CY5-YNE conjugation via Copper-Catalyzed Azide-Alkyne Cycloaddition

(CuAAC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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